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Compound of Interest

Compound Name: Dimethyl phosphonate

Cat. No.: B1257649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Organophosphorus compounds, particularly phosphonates, play a significant role in various

chemical transformations. While dimethyl phosphonate is utilized as an intermediate in the

synthesis of a wide array of organophosphorus compounds, its direct catalytic role in the

esterification of carboxylic acids is not extensively documented in scientific literature. However,

the broader class of phosphonic acids and their derivatives are pivotal in esterification

processes, both as reactants and as subjects of esterification themselves. These application

notes provide an overview of the involvement of phosphonate-related compounds in

esterification reactions, including detailed protocols and mechanistic insights.

Physicochemical Properties of Dimethyl
Phosphonate
A clear understanding of the physical and chemical properties of dimethyl phosphonate is

essential for its safe handling and application in synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1257649?utm_src=pdf-interest
https://www.benchchem.com/product/b1257649?utm_src=pdf-body
https://www.benchchem.com/product/b1257649?utm_src=pdf-body
https://www.benchchem.com/product/b1257649?utm_src=pdf-body
https://www.benchchem.com/product/b1257649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name Dimethyl phosphonate

Synonyms
Dimethyl hydrogen phosphonate, Phosphonic

acid dimethyl ester

CAS Number 868-85-9

Molecular Formula C₂H₇O₃P

Molecular Weight 110.05 g/mol

Appearance Clear, colorless liquid

Density 1.20-1.25 g/cm³ at 20°C

Boiling Point 170-175°C

Solubility Miscible with water and most organic solvents

Flash Point 93°C (Closed cup)

Esterification of Phosphonic Acids: A Key
Transformation
The esterification of phosphonic acids is a fundamental reaction in the synthesis of various

biologically active molecules and material science precursors. This process can be controlled

to yield either mono- or di-esters, depending on the reaction conditions.

General Reaction Scheme
The esterification of a phosphonic acid with an alcohol can proceed in two steps to form the

monoester and then the diester.
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[https://www.benchchem.com/product/b1257649#using-dimethyl-phosphonate-as-a-catalyst-
in-esterification-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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